Cas no 2445790-45-2 (3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

• Product Name: 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
• CAS No: 2445790-45-2
• MF: C₇H₇F₃N₄O₂
• MW: 236.151291131973
• MDL: MFCD32692303
• CID: 5326931
• PubChem ID: 154853465
• Update Time: 2025-05-25

3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-3-nitro-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine (ACI)
• Pyrazolo[1,5-a]pyrimidine, 4,5,6,7-tetrahydro-3-nitro-7-(trifluoromethyl)- (ACI)
• 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

• MDL： MFCD32692303
• Inchi： 1S/C7H7F3N4O2/c8-7(9,10)5-1-2-11-6-4(14(15)16)3-12-13(5)6/h3,5,11H,1-2H2
• InChI Key： IVFSTLHTFXBEMY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C2NCCC(N2N=C1)C(F)(F)F)=O

Additional information on 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Recent Advances in the Study of 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 2445790-45-2)

The compound 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 2445790-45-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a nitro group and a trifluoromethyl substituent, exhibits promising biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological potential.

One of the key areas of research has been the synthesis and structural modification of 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, high-yield synthetic route for this compound, utilizing a one-pot cyclization reaction under mild conditions. This advancement not only improves the scalability of production but also reduces the environmental impact associated with traditional synthetic methods.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine acts as a potent inhibitor of several protein kinases, including JAK2 and FLT3, which are implicated in various cancers and inflammatory diseases. A preclinical study conducted by researchers at the University of Cambridge (2024) showed that this compound significantly reduced tumor growth in xenograft models of acute myeloid leukemia (AML), with minimal off-target effects. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

Furthermore, the trifluoromethyl group in 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine has been found to enhance its metabolic stability and membrane permeability, addressing common challenges in drug development. A recent pharmacokinetic study highlighted its favorable oral bioavailability and prolonged half-life in rodent models, making it a promising candidate for further clinical evaluation. However, researchers have also noted the need for additional toxicity studies to fully assess its safety profile.

Looking ahead, the application of computational chemistry and artificial intelligence in optimizing the structure of 3-nitro-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is expected to accelerate its development. Collaborative efforts between academia and industry are underway to explore its potential in combination therapies and as a scaffold for the design of novel bioactive molecules. These advancements underscore the compound's versatility and its growing importance in the field of medicinal chemistry.